5-Methylheptan-3-one 5-Methylheptan-3-one 5-Methylheptan-3-one is a natural product found in Origanum vulgare, Platynereis dumerilii, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 541-85-5
VCID: VC21184818
InChI: InChI=1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3
SMILES: CCC(C)CC(=O)CC
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol

5-Methylheptan-3-one

CAS No.: 541-85-5

Cat. No.: VC21184818

Molecular Formula: C8H16O

Molecular Weight: 128.21 g/mol

* For research use only. Not for human or veterinary use.

5-Methylheptan-3-one - 541-85-5

Specification

Description 5-Methylheptan-3-one is a natural product found in Origanum vulgare, Platynereis dumerilii, and other organisms with data available.
CAS No. 541-85-5
Molecular Formula C8H16O
Molecular Weight 128.21 g/mol
IUPAC Name 5-methylheptan-3-one
Standard InChI InChI=1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3
Standard InChI Key PSBKJPTZCVYXSD-UHFFFAOYSA-N
SMILES CCC(C)CC(=O)CC
Canonical SMILES CCC(C)CC(=O)CC
Boiling Point 159.0 °C
157-162 °C
315°F
Flash Point 43 °C c.c., 57.2 °C o.c.
138°F
Melting Point -56.7 °C
-70°F

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